Cas no 51081-77-7 (2-Propen-1-one, 3-[5-(4-methylphenyl)-2-thienyl]-1-phenyl-)

• Product Name: 2-Propen-1-one, 3-[5-(4-methylphenyl)-2-thienyl]-1-phenyl-
• CAS No: 51081-77-7
• MF: C₂₀H₁₆OS
• MW: 304.405444145203
• CID: 363316
• PubChem ID: 71366312
• Update Time: 2025-04-19

2-Propen-1-one, 3-[5-(4-methylphenyl)-2-thienyl]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-[5-(4-methylphenyl)-2-thienyl]-1-phenyl-
• 3-[5-(4-methylphenyl)thiophen-2-yl]-1-phenylprop-2-en-1-one
• 51081-77-7
• DTXSID50789676

• Inchi： 1S/C20H16OS/c1-15-7-9-17(10-8-15)20-14-12-18(22-20)11-13-19(21)16-5-3-2-4-6-16/h2-14H,1H3
• InChI Key： XKXNGIJAIUHZGG-UHFFFAOYSA-N
• SMILES： S1C(C=CC(C2C=CC=CC=2)=O)=CC=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 304.09228
• Monoisotopic Mass: 304.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07